Cas no 2306272-00-2 ((4-bromo-3-fluoro-2-pyridyl)methanamine)

• Product Name: (4-bromo-3-fluoro-2-pyridyl)methanamine
• CAS No: 2306272-00-2
• MF: C₆H₆BrFN₂
• MW: 205.027643680573
• CID: 5279927
• Update Time: 2026-03-09

(4-bromo-3-fluoro-2-pyridyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, 4-bromo-3-fluoro-
• (4-bromo-3-fluoro-2-pyridyl)methanamine

• Inchi： 1S/C6H6BrFN2/c7-4-1-2-10-5(3-9)6(4)8/h1-2H,3,9H2
• InChI Key： ZBZOYHRGLHSWCO-UHFFFAOYSA-N
• SMILES： C1(CN)=NC=CC(Br)=C1F

Additional information on (4-bromo-3-fluoro-2-pyridyl)methanamine

Introduction to (4-bromo-3-fluoro-2-pyridyl)methanamine (CAS No. 2306272-00-2)

(4-bromo-3-fluoro-2-pyridyl)methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2306272-00-2, this compound represents a unique structural motif that combines bromine and fluorine substituents on a pyridine ring, making it a promising candidate for further exploration in drug discovery and development.

The significance of this compound lies in its versatile chemical properties, which make it an attractive scaffold for designing novel bioactive molecules. The presence of both bromine and fluorine atoms introduces specific electronic and steric effects that can be exploited to modulate the biological activity of the compound. These substituents are known to enhance binding affinity and selectivity, which are crucial factors in the development of effective therapeutic agents.

In recent years, there has been a growing interest in pyridine-based compounds due to their wide range of biological activities. Pyridine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural features of (4-bromo-3-fluoro-2-pyridyl)methanamine make it a valuable building block for synthesizing more complex molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor for the development of targeted therapies. The bromine atom can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to construct biaryl structures. These reactions allow for the introduction of diverse pharmacophores, enabling the creation of molecules with tailored biological activities.

The fluorine substituent, on the other hand, is known for its ability to improve metabolic stability and binding affinity. Fluorinated aromatic compounds have been successfully incorporated into numerous drugs on the market, including antiviral and anticancer agents. The combination of bromine and fluorine in (4-bromo-3-fluoro-2-pyridyl)methanamine suggests that it could be a versatile intermediate for generating a wide spectrum of bioactive molecules.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery. For instance, halogenated pyridines have been shown to exhibit potent activity against various enzymatic targets, making them attractive candidates for developing new therapeutic agents. The structural framework of (4-bromo-3-fluoro-2-pyridyl)methanamine aligns well with these findings, suggesting that it could be a valuable asset in the search for novel drugs.

The synthesis of (4-bromo-3-fluoro-2-pyridyl)methanamine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a brominated pyridine derivative followed by fluorination at the desired position. Subsequent functionalization with an amine group completes the synthesis. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and flow chemistry, can be employed to enhance efficiency and scalability.

In terms of biological evaluation, preliminary studies on derivatives of (4-bromo-3-fluoro-2-pyridyl)methanamine have shown promising results in vitro. These studies indicate that certain analogs exhibit inhibitory activity against target enzymes relevant to cancer and inflammation. While further research is needed to fully elucidate its pharmacological profile, these initial findings underscore the potential of this compound as a lead molecule for drug development.

The future direction of research on (4-bromo-3-fluoro-2-pyridyl)methanamine will likely focus on optimizing its chemical properties and exploring its biological activity in vivo. Preclinical studies will be essential to assess its efficacy and safety profile before moving into clinical trials. Collaborations between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion, (4-bromo-3-fluoro-2-pyridyl)methanamine (CAS No. 2306272-00-2) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and versatile synthetic capabilities make it an attractive scaffold for developing novel bioactive molecules. As our understanding of halogenated pyridines continues to grow, compounds like this one are poised to play a vital role in the next generation of therapeutics.